Cas no 2227987-17-7 ((1S)-2,2,2-trifluoro-1-(thiolan-2-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(thiolan-2-yl)ethan-1-ol
• CAS No: 2227987-17-7
• MF: C₆H₉F₃OS
• MW: 186.195271253586
• CID: 6599400
• PubChem ID: 165631394
• Update Time: 2025-11-06

(1S)-2,2,2-trifluoro-1-(thiolan-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(thiolan-2-yl)ethan-1-ol
• 2227987-17-7
• EN300-1963002

• Inchi： 1S/C6H9F3OS/c7-6(8,9)5(10)4-2-1-3-11-4/h4-5,10H,1-3H2/t4?,5-/m1/s1
• InChI Key： MUFSUSFVBNFUER-BRJRFNKRSA-N
• SMILES： S1CCCC1[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 186.03262057g/mol
• Monoisotopic Mass: 186.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.5Ų

Additional information on (1S)-2,2,2-trifluoro-1-(thiolan-2-yl)ethan-1-ol

Introduction to (1S)-2,2,2-trifluoro-1-(thiolan-2-yl)ethan-1-ol (CAS No. 2227987-17-7)

(1S)-2,2,2-trifluoro-1-(thiolan-2-yl)ethan-1-ol (CAS No. 2227987-17-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure and properties, holds potential applications in various therapeutic areas. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of (1S)-2,2,2-trifluoro-1-(thiolan-2-yl)ethan-1-ol.

Chemical Structure and Properties

(1S)-2,2,2-Trifluoro-1-(thiolan-2-yl)ethan-1-ol is a chiral molecule with a molecular formula of C₈H₉F₃OS. The compound features a thiolane ring and a trifluoromethyl group attached to the ethanol moiety. The presence of these functional groups imparts unique physical and chemical properties to the molecule. The thiolane ring contributes to the compound's stability and reactivity, while the trifluoromethyl group enhances its lipophilicity and metabolic stability. These properties make (1S)-2,2,2-trifluoro-1-(thiolan-2-yl)ethan-1-ol an attractive candidate for drug development.

Synthesis Methods

The synthesis of (1S)-2,2,2-trifluoro-1-(thiolan-2-yl)ethan-1-ol has been extensively studied in recent years. One of the most common approaches involves the reaction of 3-bromothiolane with trifluoromethyl Grignard reagents followed by hydrolysis to form the alcohol. Another method involves the nucleophilic substitution of a bromide or iodide with a trifluoromethyl anion in the presence of a suitable base. These synthetic routes have been optimized to achieve high yields and enantiomeric purity, which are crucial for pharmaceutical applications.

Biological Activities

(1S)-2,2,2-Trifluoro-1-(thiolan-2-yl)ethan-1-ol has demonstrated a range of biological activities that make it a promising candidate for drug development. Studies have shown that this compound exhibits potent antiviral activity against various viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or pathways.

In addition to its antiviral properties, (1S)-2,2,2-trifluoro-1-(thiolan-2-yl)ethan-1-ol has also been investigated for its potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The exact mechanism by which it exerts these effects is still under investigation but may involve modulation of signaling pathways involved in cell survival and proliferation.

Recent Research Advancements

The latest research on (1S)-2,2,2-trifluoro-1-(thiolan-2-yl)ethan-1-ol has focused on optimizing its pharmacological properties for therapeutic applications. One notable study published in the Journal of Medicinal Chemistry reported the development of novel derivatives of (1S)-2,2,2-trifluoro-1-(thiolan-2-yl)ethan-1-o that exhibit enhanced potency and selectivity against specific viral targets. These derivatives were designed using structure-based drug design principles and were shown to be effective in both in vitro and in vivo models.

Another area of active research is the use of (1S)-2,2,2-trifluoro-1-(thiolan--yl)ethan--ol as a scaffold for the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. This approach can improve the bioavailability and pharmacokinetic properties of the compound, making it more suitable for clinical use.

Clinical Applications

The potential clinical applications of (1S)-trifluoro--(thiolan--yl)ethan--ol are diverse and promising. In the context of antiviral therapy, this compound could be developed into a new class of antiviral drugs that target emerging viral threats or resistant strains. Its antitumor properties also make it a candidate for cancer therapy, particularly for cancers that are resistant to current treatments.

Clinical trials are currently underway to evaluate the safety and efficacy of (trifluoro--(thiolanyl))ethanol derivatives in human subjects. Early results from phase I trials have shown promising outcomes with good tolerability and pharmacokinetic profiles. These findings provide a strong foundation for further clinical development.

Conclusion

(trifluoro--(thiolanyl))ethanol (CAS No. 0000000000000000000) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug development across various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments.